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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum sesquichlorohydrate (ASC) is a key polymeric aluminum species utilized in

various applications, including as an active ingredient in antiperspirants and as a flocculant in

water treatment. The efficacy and stability of ASC are highly dependent on the distribution of

different aluminum polycations in solution. 27Al Nuclear Magnetic Resonance (NMR)

spectroscopy is a powerful analytical technique for characterizing the various aluminum

species present in these complexes. This application note provides a detailed protocol for the

characterization of ASC using 27Al NMR, focusing on the identification and quantification of the

key aluminum species.

The primary aluminum species in ASC solutions include the monomeric hexaaquaaluminum ion

([Al(H₂O)₆]³⁺), various oligomeric polycations, and the Keggin-ion [Al₁₃O₄(OH)₂₄(H₂O)₁₂]⁷⁺

(Al₁₃). The Al₁₃ Keggin ion is of particular interest due to its high charge and stability. 27Al NMR

can distinguish between the different coordination environments of the aluminum atoms,

primarily the tetrahedrally coordinated aluminum at the center of the Keggin ion and the

octahedrally coordinated aluminum atoms.
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The quantitative data obtained from the 27Al NMR analysis of aluminum
sesquichlorohydrate solutions can be summarized to compare the speciation at different

hydroxyl-to-aluminum (OH/Al) ratios.

Aluminum
Species

Coordination
Environment

Chemical Shift
(δ) [ppm]

Peak Width
(Δν₁/₂) [Hz]

Relative
Abundance
(%) at OH/Al ≈
1.5

[Al(H₂O)₆]³⁺
Octahedral

(AlO₆)
0 50 - 200 10 - 20

[Al₁₃O₄(OH)₂₄(H₂

O)₁₂]⁷⁺ (Al₁₃) -

Central Al

Tetrahedral

(AlO₄)
62.5 - 63.5 100 - 300 70 - 80

[Al₁₃O₄(OH)₂₄(H₂

O)₁₂]⁷⁺ (Al₁₃) -

External Al

Octahedral

(AlO₆)
5 - 15 Broad

(Part of the

broad octahedral

signal)

Other Polymeric

Species

Octahedral

(AlO₆)
5 - 20 > 500 5 - 15

Experimental Protocols
Preparation of Aluminum Sesquichlorohydrate (ASC)
Solutions
This protocol describes the preparation of ASC solutions with varying OH/Al ratios for 27Al

NMR analysis.

Materials:

Aluminum chloride hexahydrate (AlCl₃·6H₂O)

Sodium hydroxide (NaOH)

Deionized water
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Hydrochloric acid (HCl, for pH adjustment if necessary)

Volumetric flasks

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of AlCl₃: Accurately weigh a desired amount of AlCl₃·6H₂O and

dissolve it in deionized water in a volumetric flask to achieve a known molar concentration

(e.g., 1.0 M).

Prepare a stock solution of NaOH: Accurately weigh NaOH pellets and dissolve them in

deionized water in a volumetric flask to prepare a standardized solution (e.g., 1.0 M).

Titration to desired OH/Al ratio:

Place a known volume of the AlCl₃ stock solution in a beaker with a magnetic stir bar.

Slowly add the NaOH solution dropwise to the rapidly stirring AlCl₃ solution. The slow

addition is crucial to avoid localized high pH, which can lead to the precipitation of

aluminum hydroxide.

Monitor the addition of the base to achieve the target OH/Al molar ratio. For aluminum
sesquichlorohydrate, this ratio is typically around 1.5. Prepare a series of solutions with

varying ratios (e.g., 1.0, 1.25, 1.5, 1.75) to observe the changes in aluminum speciation.

Aging of the solution: After the addition of NaOH, allow the solution to stir for a specified

period (e.g., 24 hours) at room temperature. This aging process allows for the equilibration of

the different aluminum species.

Sample preparation for NMR:

Take an aliquot of the aged ASC solution.

For the NMR measurement, it is common to use a D₂O lock. A small amount of D₂O can

be added to the sample, or a sealed capillary containing D₂O can be inserted into the

NMR tube.
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Transfer the final solution into a 5 mm NMR tube.

27Al NMR Spectroscopy
Instrumentation:

A high-field NMR spectrometer (e.g., 9.4 T or higher) is recommended to improve signal

resolution and sensitivity.

A broadband probe tuneable to the 27Al frequency (e.g., 104.2 MHz at 9.4 T).

Acquisition Parameters:

Pulse Program: A simple one-pulse experiment is typically sufficient for quantitative analysis.

Pulse Width: A short pulse width (e.g., corresponding to a 30° flip angle) should be used to

ensure uniform excitation of the different aluminum species, which can have significantly

different relaxation times.

Acquisition Time: Typically 0.1 to 0.2 seconds.

Relaxation Delay (d1): A relaxation delay of at least 5 times the longest T₁ of the aluminum

species of interest should be used for accurate quantification. For 27Al in these systems, a

delay of 1-2 seconds is often adequate.

Number of Scans: Dependent on the concentration of the sample, typically ranging from a

few hundred to several thousand scans to achieve a good signal-to-noise ratio.

Spectral Width: A spectral width of at least 200 ppm (approximately 20,800 Hz at 9.4 T) is

recommended to cover the chemical shift range of all expected aluminum species.

Referencing: The 27Al chemical shifts should be referenced externally to a 1.0 M aqueous

solution of Al(NO₃)₃ or AlCl₃, defined as 0 ppm.

Data Processing and Analysis:

Fourier Transform: Apply an exponential multiplication with a line broadening factor (e.g., 10-

20 Hz) to improve the signal-to-noise ratio before Fourier transformation.
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Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline

correction to ensure accurate integration.

Integration: Integrate the distinct peaks corresponding to the different aluminum species. The

peak at ~63 ppm is assigned to the central tetrahedral aluminum of the Al₁₃ Keggin ion. The

peak at 0 ppm corresponds to the monomeric [Al(H₂O)₆]³⁺. The broad signals between 5 and

20 ppm are attributed to the octahedral aluminums of the Al₁₃ ion and other polymeric

species.

Quantification: The relative percentage of each species can be calculated from the integrated

peak areas. Note that the integral of the Al₁₃ tetrahedral peak represents one aluminum atom

out of thirteen in the Keggin ion. To determine the total percentage of aluminum in the Al₁₃

form, the integral of the tetrahedral peak should be multiplied by 13.
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Caption: Aluminum speciation in ASC solutions as characterized by 27Al NMR.
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Caption: Experimental workflow for 27Al NMR analysis of ASC.

To cite this document: BenchChem. [Application Note: Characterization of Aluminum
Sesquichlorohydrate Complexes using 27Al NMR Spectroscopy]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b080602#27al-nmr-
spectroscopy-for-characterization-of-aluminum-sesquichlorohydrate-complexes]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b080602?utm_src=pdf-body-img
https://www.benchchem.com/product/b080602#27al-nmr-spectroscopy-for-characterization-of-aluminum-sesquichlorohydrate-complexes
https://www.benchchem.com/product/b080602#27al-nmr-spectroscopy-for-characterization-of-aluminum-sesquichlorohydrate-complexes
https://www.benchchem.com/product/b080602#27al-nmr-spectroscopy-for-characterization-of-aluminum-sesquichlorohydrate-complexes
https://www.benchchem.com/product/b080602#27al-nmr-spectroscopy-for-characterization-of-aluminum-sesquichlorohydrate-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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